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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling information for 2-Bromo-4-chloropyridine
(CAS No: 22918-01-0), a key intermediate in the synthesis of pharmaceuticals and other

complex organic molecules. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the integrity of research.

Chemical and Physical Properties
2-Bromo-4-chloropyridine is a halogenated pyridine derivative. Its physical and chemical

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₅H₃BrClN [1]

Molecular Weight 192.44 g/mol [1]

Appearance
Off-white to yellow solid or light

yellow liquid
[2]

Melting Point 12-17 °C

Boiling Point 217.9 °C [3]

Density 1.736 g/cm³ [3]

Flash Point 85.6 °C [3]

Solubility Soluble in methanol. [4]

Hazard Identification and Classification
2-Bromo-4-chloropyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 1/2

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Signal Word: Danger
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Primary Hazards: Corrosive, Irritant[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 2-Bromo-4-chloropyridine to prevent exposure.

Protection Type Specification Standard

Eye/Face Protection
Chemical safety goggles or

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), lab

coat.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation is

experienced.

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's stability and

prevent accidents.

Handling:
Work in a well-ventilated area, preferably in a certified chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[6]

Do not ingest or inhale dust, fumes, or vapors.[6]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[7]

Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chloropyridine
https://www.benchchem.com/product/b1272041?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3369803&productDescription=2-BROMO-4-CHLROPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3369803&productDescription=2-BROMO-4-CHLROPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3369803&productDescription=2-BROMO-4-CHLROPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/b80100?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Recommended storage temperature is -20°C.

Store away from incompatible materials such as strong oxidizing agents.[8]

Store in a locked-up area accessible only to authorized personnel.[7]

Emergency Procedures
Immediate and appropriate response to emergencies can mitigate harm.

First-Aid Measures:
Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Accidental Release Measures:
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure

adequate ventilation.[10]

Containment and Cleanup: Use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill. Collect the material into a sealed container for disposal.[7] Do not let the

product enter drains.[7]
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Fire-Fighting Measures:
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Experimental Protocols
The following are best-practice protocols for handling 2-Bromo-4-chloropyridine in a

laboratory setting.

Protocol 1: Weighing and Dispensing
Preparation: Don all required PPE (lab coat, safety goggles, chemical-resistant gloves).

Ensure the chemical fume hood is operational.

Procedure: a. Place a calibrated analytical balance inside the fume hood. b. Carefully open

the container of 2-Bromo-4-chloropyridine. c. Using a clean spatula, transfer the desired

amount of the chemical to a pre-tared, sealed container. d. Tightly close the main container

and the receiving container. e. Clean the spatula and any contaminated surfaces within the

fume hood.

Post-Procedure: Remove and dispose of gloves properly. Wash hands thoroughly.

Protocol 2: Spill Decontamination
Immediate Action: Alert others in the vicinity. Evacuate the immediate area if the spill is large.

Containment: For small spills, cover with an inert absorbent material.

Neutralization/Cleanup: a. Wearing appropriate PPE, carefully collect the absorbed material

into a designated hazardous waste container. b. Wash the spill area with soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.
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Disposal Considerations
Dispose of 2-Bromo-4-chloropyridine and its containers as hazardous waste.[6] Follow all

federal, state, and local regulations for chemical waste disposal.

Biological Context and Signaling Pathways
2-Bromo-4-chloropyridine is primarily used as a chemical intermediate and is not typically

studied for its direct biological effects. However, the pyridine scaffold is a common motif in

many biologically active compounds. Substituted pyridines have been shown to interact with

various biological targets, including enzymes and receptors, and can be involved in modulating

signaling pathways related to cancer and inflammation.[11][12] For example, some substituted

pyridines act as kinase inhibitors, which are crucial in cell signaling.[3]

Visualizations
The following diagrams illustrate key safety and handling workflows.
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Caption: General workflow for the safe handling of 2-Bromo-4-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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